Cas no 20474-55-9 (ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate)

• Product Name: ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate
• CAS No: 20474-55-9
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 849930
• PubChem ID: 66521765
• Update Time: 2025-11-03

ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetic acid, a-oxo-, ethyl ester
• 2-Benzothiazoleacetic acid, α-oxo-, ethyl ester
• Ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate
• Benzothiazol-2-ylglyoxylsaeure-aethylester
• Benzothiazol-2-yl-glyoxylsaeure-aethylester
• benzothiazol-2-yl-oxo-acetic acid ethyl ester
• ethyl 2-(benzo[d]thiazol-2-yl)-2-oxoacetate
• FT-0686134
• RP07502
• Y8176
• DB-230334
• DTXSID30735116
• SCHEMBL10009486
• ethyl2-(benzo[d]thiazol-2-yl)-2-oxoacetate
• EN300-11719671
• MFCD19443897
• Ethyl (1,3-benzothiazol-2-yl)(oxo)acetate
• XWOIZBDKZDPDQY-UHFFFAOYSA-N
• AKOS015950422
• F73101
• 20474-55-9
• ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate

• MDL： MFCD19443897
• Inchi： 1S/C11H9NO3S/c1-2-15-11(14)9(13)10-12-7-5-3-4-6-8(7)16-10/h3-6H,2H2,1H3
• InChI Key： XWOIZBDKZDPDQY-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)OCC)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5Ų

Additional information on ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate

Comprehensive Overview of Ethyl 2-(1,3-Benzothiazol-2-yl)-2-oxoacetate (CAS No. 20474-55-9)

Ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate (CAS No. 20474-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a benzothiazole core, is widely studied for its potential applications in drug discovery, material science, and synthetic chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new bioactive molecules.

The compound's molecular structure combines a benzothiazole moiety with an oxoacetate group, making it a versatile intermediate in organic synthesis. Its CAS No. 20474-55-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern chemistry. Recent trends show growing interest in sustainable synthesis methods for such compounds, aligning with the global push for green chemistry and reduced environmental impact.

One of the key applications of ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate lies in its use as a precursor for fluorescent dyes and optical materials. The benzothiazole scaffold is known for its photophysical properties, making it valuable in designing sensors and light-emitting devices. Additionally, its derivatives are explored for their potential in antimicrobial and antioxidant activities, addressing current demands for novel therapeutic agents.

From a commercial perspective, suppliers and manufacturers of CAS No. 20474-55-9 often highlight its high purity and stability, which are critical for laboratory and industrial use. The compound's synthesis typically involves condensation reactions, with recent studies focusing on catalyst-free and solvent-free approaches to improve efficiency. These advancements resonate with the increasing consumer preference for eco-friendly and cost-effective chemical processes.

In the context of AI-driven drug discovery, ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate is often included in virtual screening libraries due to its drug-like properties. Computational chemists leverage its structural features to predict interactions with biological targets, accelerating the identification of potential lead compounds. This aligns with the broader industry shift toward data-driven research and machine learning applications in chemistry.

Safety and handling of CAS No. 20474-55-9 are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. This emphasis on safe laboratory practices reflects the growing awareness of occupational health in scientific communities.

Looking ahead, the demand for ethyl 2-(1,3-benzothiazol-2-yl)-2-oxoacetate is expected to rise, driven by its multifaceted applications and the expanding scope of heterocyclic chemistry. Innovations in scalable synthesis and functionalization techniques will likely further enhance its utility, positioning it as a cornerstone in both academic and industrial research.